![molecular formula C21H23ClN2O2 B6044552 1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide](/img/structure/B6044552.png)
1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide, also known as CPP or CPP-ACP, is a synthetic peptide that has gained significant attention in the scientific community due to its potential applications in dental and medical fields. CPP-ACP is a complex of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP) that is known for its ability to stabilize and enhance the bioavailability of calcium and phosphate ions in the oral environment.
Mechanism of Action
The mechanism of action of 1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide-ACP is not yet fully understood, but it is believed to involve the stabilization and enhancement of calcium and phosphate ions in the oral environment. This compound-ACP has been shown to bind to tooth surfaces and enhance the uptake of calcium and phosphate ions, which can help to remineralize and strengthen the enamel.
Biochemical and physiological effects:
This compound-ACP has been shown to have a number of biochemical and physiological effects, including enhanced remineralization of enamel, inhibition of bacterial growth, and improved wound healing. This compound-ACP has also been shown to have anti-inflammatory and antioxidant properties, which may contribute to its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide-ACP in lab experiments is its ability to stabilize and enhance the bioavailability of calcium and phosphate ions. This can help to improve the accuracy and reproducibility of experimental results. However, one limitation of using this compound-ACP is that it can be difficult to synthesize and purify, which can be time-consuming and expensive.
Future Directions
There are a number of potential future directions for research on 1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide-ACP. One area of interest is the development of new methods for synthesizing and purifying this compound-ACP, which could help to improve its availability and reduce its cost. Another area of interest is the investigation of the potential therapeutic applications of this compound-ACP in medical fields, such as drug delivery, wound healing, and bone regeneration. Additionally, further research is needed to fully understand the mechanism of action of this compound-ACP and its effects on oral and systemic health.
Synthesis Methods
1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide-ACP can be synthesized using a variety of methods, including solid-phase peptide synthesis and chemical conjugation. One commonly used method involves the reaction of this compound and ACP in the presence of a cross-linking agent, such as glutaraldehyde. The resulting this compound-ACP complex can then be purified and characterized using various analytical techniques, such as high-performance liquid chromatography and mass spectrometry.
Scientific Research Applications
1-[3-(3-chlorophenyl)-3-phenylpropanoyl]-4-piperidinecarboxamide-ACP has been extensively studied for its potential applications in dental and medical fields. In dentistry, this compound-ACP has been shown to have a positive effect on enamel remineralization and prevention of dental caries. In medical fields, this compound-ACP has been investigated for its potential use in drug delivery, wound healing, and bone regeneration.
Properties
IUPAC Name |
1-[3-(3-chlorophenyl)-3-phenylpropanoyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O2/c22-18-8-4-7-17(13-18)19(15-5-2-1-3-6-15)14-20(25)24-11-9-16(10-12-24)21(23)26/h1-8,13,16,19H,9-12,14H2,(H2,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHDMWKZADVHFGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)N)C(=O)CC(C2=CC=CC=C2)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.